Cas no 2228607-22-3 (2-(2-bromopropyl)-6,6-dimethylbicyclo3.1.1heptane)

• Product Name: 2-(2-bromopropyl)-6,6-dimethylbicyclo3.1.1heptane
• CAS No: 2228607-22-3
• MF: C₁₂H₂₁Br
• MW: 245.19914317131
• CID: 6168067
• PubChem ID: 165884184
• Update Time: 2025-10-31

2-(2-bromopropyl)-6,6-dimethylbicyclo3.1.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-6,6-dimethylbicyclo3.1.1heptane
• 2-(2-bromopropyl)-6,6-dimethylbicyclo[3.1.1]heptane
• 2228607-22-3
• EN300-2007132

• Inchi： 1S/C12H21Br/c1-8(13)6-9-4-5-10-7-11(9)12(10,2)3/h8-11H,4-7H2,1-3H3
• InChI Key： LWRQNJQCKIVLCV-UHFFFAOYSA-N
• SMILES： BrC(C)CC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 244.08266g/mol
• Monoisotopic Mass: 244.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-(2-bromopropyl)-6,6-dimethylbicyclo3.1.1heptane

Recent Advances in the Study of 2-(2-bromopropyl)-6,6-dimethylbicyclo[3.1.1]heptane (CAS: 2228607-22-3)

The compound 2-(2-bromopropyl)-6,6-dimethylbicyclo[3.1.1]heptane (CAS: 2228607-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic monoterpene derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-(2-bromopropyl)-6,6-dimethylbicyclo[3.1.1]heptane. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method using palladium-catalyzed cross-coupling reactions. This advancement has facilitated the production of larger quantities of the compound, enabling more extensive pharmacological evaluations. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug formulations.

Pharmacological investigations have revealed that 2-(2-bromopropyl)-6,6-dimethylbicyclo[3.1.1]heptane exhibits notable activity as a modulator of the endocannabinoid system. In vitro and in vivo studies have shown that the compound interacts with CB1 and CB2 receptors, albeit with a higher affinity for CB2 receptors. This selective binding profile suggests potential applications in the treatment of inflammatory and neuropathic pain, as CB2 receptors are primarily expressed in immune cells and play a role in modulating inflammatory responses.

Another significant finding comes from a recent preclinical study investigating the compound's neuroprotective effects. Researchers observed that 2-(2-bromopropyl)-6,6-dimethylbicyclo[3.1.1]heptane reduced oxidative stress and apoptosis in neuronal cells exposed to ischemic conditions. These effects were attributed to the compound's ability to activate the Nrf2-ARE pathway, a critical regulator of cellular antioxidant defenses. These findings open new avenues for exploring its use in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising results, challenges remain in the development of 2-(2-bromopropyl)-6,6-dimethylbicyclo[3.1.1]heptane as a therapeutic agent. Current research is focused on addressing its pharmacokinetic properties, including bioavailability and metabolic stability. Preliminary data suggest that structural modifications may enhance these properties, and several analogs are currently under investigation. Additionally, toxicological studies are underway to ensure the compound's safety profile meets regulatory standards.

In conclusion, 2-(2-bromopropyl)-6,6-dimethylbicyclo[3.1.1]heptane (CAS: 2228607-22-3) represents a promising candidate for further drug development. Its unique pharmacological profile and recent advancements in synthesis and mechanistic understanding highlight its potential in treating a range of conditions, from inflammatory diseases to neurodegenerative disorders. Continued research and optimization will be essential to translate these findings into clinically viable therapies.